N-(4-ethylphenyl)-4-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine

• IUPAC Name: [5-(4-ethylanilino)triazolidin-4-yl]-[4-(4-methoxyphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C22H30N6O2/c1-3-16-4-6-17(7-5-16)23-21-20(24-26-25-21)22(29)28-14-12-27(13-15-28)18-8-10-19(30-2)11-9-18/h4-11,20-21,23-26H,3,12-15H2,1-2H3
• InChI Key: KEYSOXQFFSWFOQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC2C(NNN2)C(=O)N3CCN(CC3)C4=CC=C(C=C4)OC
• Molecular Formula: C22H30N6O2
• Molecular Weight: 410.5 g/mol

Description

The compound N-(4-ethylphenyl)-4-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine is a synthetic molecule that appears to be a derivative of 1,2,4-triazole, a heterocyclic compound known for its various biological activities. The structure suggests that it contains a piperazine ring, which is often found in pharmaceuticals, linked to a triazole moiety, and further substituted with methoxyphenyl and ethylphenyl groups.

Synthesis Analysis

The synthesis of related 1,2,4-triazole derivatives has been described in the literature. For instance, novel 1,2,4-triazole derivatives with antimicrobial activities were synthesized from the reaction of various ester ethoxycarbonylhydrazones with several primary amines . Additionally, the synthesis of Mannich base derivatives involving 1,2,4-triazoles and piperazine as an amine component has been reported . These methods could potentially be adapted for the synthesis of the compound , considering the structural similarities.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole derivatives is known to influence their binding affinity to biological targets. For example, the length of the alkyl chain and the electronic distribution within the amide region were found to affect the affinity for 5-HT1A receptors in piperazine derivatives . These findings suggest that the molecular structure of this compound, particularly the substitution pattern and electronic distribution, could be critical for its biological activity.

Chemical Reactions Analysis

The chemical reactivity of 1,2,4-triazole derivatives can be quite diverse. For instance, the reduction of certain triazole derivatives can lead to the formation of products with carboxylic acid or alcohol functionalities . Moreover, the Mannich reaction, which involves the reaction of triazoles containing an imine group with primary or secondary amines, has been utilized to synthesize compounds with antimicrobial activity . These reactions could be relevant for further functionalization of the compound .

Physical and Chemical Properties Analysis

While the specific physical and chemical properties of this compound are not provided, related compounds have been studied. The lipophilicity of cycloalkyl derivatives of piperazine increased their affinity for 5-HT1A receptors . Additionally, the antimicrobial activity of newly synthesized triazole derivatives suggests that these compounds could have significant interactions with biological systems . These properties are likely to be influenced by the molecular structure and substituents present in the compound.

Future Directions

The potential applications of this compound would likely depend on its biological activity. Compounds with similar functional groups have been studied for their potential as pharmaceuticals, so this could be one possible direction for future research.